Cas no 1266558-22-8 (6-(1-piperazinylmethyl)-Imidazo[1,2-a]pyridine)

6-(1-piperazinylmethyl)-Imidazo[1,2-a]pyridine structure
1266558-22-8 structure
Product Name:6-(1-piperazinylmethyl)-Imidazo[1,2-a]pyridine
CAS No:1266558-22-8
MF:C12H16N4
MW:216.282241821289
CID:1103735
PubChem ID:82509175
Update Time:2025-04-20

6-(1-piperazinylmethyl)-Imidazo[1,2-a]pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-(1-piperazinylmethyl)-Imidazo[1,2-a]pyridine
    • DB-140065
    • 6-(1-Piperazinylmethyl)imidazo[1,2-a]pyridine
    • 1266558-22-8
    • DTXSID601250927
    • Inchi: 1S/C12H16N4/c1-2-12-14-5-8-16(12)10-11(1)9-15-6-3-13-4-7-15/h1-2,5,8,10,13H,3-4,6-7,9H2
    • InChI Key: RIZNOHIZTDGINO-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC3=NC=CN3C=2)CCNCC1

Computed Properties

  • Exact Mass: 216.137496527g/mol
  • Monoisotopic Mass: 216.137496527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 32.6Ų
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